Cas no 2679938-66-8 (rac-(3aR,4S,6R,6aS)-6-acetamido-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylic acid)

• Product Name: rac-(3aR,4S,6R,6aS)-6-acetamido-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylic acid
• CAS No: 2679938-66-8
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 5645775
• PubChem ID: 165910161
• Update Time: 2025-10-28

rac-(3aR,4S,6R,6aS)-6-acetamido-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277565
• rac-(3aR,4S,6R,6aS)-6-acetamido-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxole-4-carboxylic acid
• 2679938-66-8
• rac-(3aR,4S,6R,6aS)-6-acetamido-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylic acid

• Inchi： 1S/C11H17NO5/c1-5(13)12-7-4-6(10(14)15)8-9(7)17-11(2,3)16-8/h6-9H,4H2,1-3H3,(H,12,13)(H,14,15)/t6-,7+,8+,9-/m0/s1
• InChI Key： YFEWXXICYOEEJA-KDXUFGMBSA-N
• SMILES： O1C(C)(C)O[C@@H]2[C@@H](C(=O)O)C[C@H]([C@H]12)NC(C)=O

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-(3aR,4S,6R,6aS)-6-acetamido-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylic acid

Professional Introduction to Rac-(3aR,4S,6R,6aS)-6-Acetamido-2,2-Dimethyl-Hexahydrocyclopentad1,3dioxole-4-Carboxylic Acid (CAS No. 2679938-66-8)

Rac-(3aR,4S,6R,6aS)-6-acetamido-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylic acid (CAS No. 2679938-66-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of heterocyclic molecules, characterized by its complex and intricate molecular structure. The presence of multiple stereocenters and functional groups makes it a subject of intense study for its potential applications in drug development and molecular biology.

The molecular structure of Rac-(3aR,4S,6R,6aS)-6-acetamido-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylic acid is a testament to the elegance of organic synthesis. The molecule features a cyclopentadione core, which is a fused ring system consisting of a five-membered cyclohexane ring and a three-membered dioxole ring. This unique arrangement imparts significant rigidity to the molecule, making it an attractive scaffold for designing biologically active compounds.

One of the most striking features of this compound is its stereochemistry. The designation Rac-(3aR,4S,6R,6aS) indicates that the molecule contains four stereocenters with specific configurations. This stereochemical complexity is crucial for its biological activity, as many pharmacologically active compounds rely on precise stereochemical relationships to interact effectively with biological targets. The study of such chiral molecules has been at the forefront of modern drug discovery efforts.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. Rac-(3aR,4S,6R,6aS)-6-acetamido-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylic acid has emerged as a promising candidate in this regard. Its unique structural features make it a versatile scaffold for designing molecules with potential activity against various diseases. For instance, studies have suggested that derivatives of this compound may exhibit properties relevant to immunomodulation and anti-inflammatory responses.

The acetamido group at the 6-position of the molecule is particularly noteworthy. This functional group not only contributes to the overall solubility and stability of the compound but also serves as a site for further chemical modification. The ability to attach various substituents at this position allows for the creation of a diverse library of analogs with tailored biological activities. Such modifications are essential for optimizing drug candidates during the early stages of pharmaceutical development.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of complex molecules with remarkable accuracy. By leveraging high-throughput virtual screening techniques, scientists have been able to identify potential binding interactions between Rac-(3aR,4S,6R,6aS)-6-acetamido-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylic acid and target proteins. These computational studies have provided valuable insights into its mechanism of action and have guided experimental efforts towards rational drug design.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate reactions that require precise control over reaction conditions and stereochemistry. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve the desired stereoisomer with high enantiomeric purity. These synthetic strategies are not only impressive in their complexity but also highlight the advancements in synthetic methodologies that are now available to chemists.

In conclusion, Rac-(3aR,4S,6R,6aS)-6-acetamido-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylic acid (CAS No. 2679938-66-8) is a structurally fascinating compound with immense potential in pharmaceutical research. Its complex molecular architecture and stereochemical features make it an ideal candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play a crucial role in shaping the future of medicinal chemistry.